Cas no 1805147-23-2 (5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1805147-23-2
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4856528
• Update Time: 2025-06-21

5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-5(2-9)7(8(10)11)6(12)3-13-4/h3,8H,2,12H2,1H3
• InChI Key： LXJPFAHIYFIMCC-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine

5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805147-23-2): A Comprehensive Overview

5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805147-23-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine is composed of a pyridine ring with multiple functional groups, including an amino group, a bromomethyl group, a difluoromethyl group, and a methyl group. These functional groups contribute to the compound's unique chemical properties and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine in the context of drug discovery. One notable application is its use as a building block for the synthesis of more complex molecules with potential therapeutic effects. The bromomethyl group, in particular, can serve as a reactive site for various chemical transformations, enabling the introduction of additional functional groups and enhancing the compound's biological activity.

In addition to its synthetic utility, 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine has shown promising results in preliminary biological assays. Research has demonstrated that this compound exhibits selective binding to specific protein targets, which is crucial for the development of targeted therapies. The amino group and difluoromethyl group play key roles in modulating the compound's binding affinity and selectivity.

The pharmacological properties of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine have also been explored in preclinical studies. These studies have indicated that the compound possesses favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its intended target in vivo.

Furthermore, the safety profile of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine has been evaluated through various toxicity assays. Initial results suggest that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed. This favorable safety profile makes it a promising candidate for further clinical development.

The potential applications of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine extend beyond traditional drug discovery. Its unique chemical structure and reactivity make it suitable for use in other areas of research, such as materials science and analytical chemistry. For example, the compound can be used as a precursor for the synthesis of novel materials with enhanced properties or as a reagent for specific analytical techniques.

In conclusion, 5-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805147-23-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing therapeutic options and improving patient outcomes.